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This guide provides troubleshooting advice and frequently asked questions to help

researchers, scientists, and drug development professionals reduce the memory footprint of

their GEM-5 simulations.

Frequently Asked Questions (FAQs)
Q1: My GEM-5 simulation is consuming too much
memory. What are the primary causes?
High memory usage in GEM-5 simulations can stem from several factors. The most common

culprits include the complexity of the simulated system, the choice of CPU and memory

models, and the length of the simulation. Detailed models, such as the Out-of-Order (O3) CPU

and the Ruby memory system, provide higher accuracy but at the cost of increased memory

consumption.[1][2][3] Long-running simulations naturally accumulate more state, leading to a

larger memory footprint over time.

Q2: How can I get a preliminary estimate of the memory
my simulation will require?
Precisely predicting memory usage is challenging, as it depends heavily on the specific

configuration and workload. However, you can estimate memory needs by considering the

following:
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System Configuration: The number of cores, cache sizes, and the complexity of the memory

hierarchy directly impact memory usage.[1][4]

CPU Model: More detailed CPU models like O3CPU require significantly more memory than

simpler models like AtomicSimpleCPU.[2][3]

Memory Model: The Ruby memory model, while more detailed, is known to be more

memory-intensive than the Classic memory model.[1]

Workload: The application being simulated and its interaction with the memory system will

influence memory consumption.

A practical approach is to run a short, representative portion of your simulation and monitor its

memory usage to extrapolate for the full run.

Q3: What is the difference between the Classic and
Ruby memory models in terms of memory usage?
GEM-5 offers two primary memory system models: Classic and Ruby.

Classic Memory: This model is generally faster and less memory-intensive.[1] It is suitable

for simulations with a smaller number of cores (typically less than eight) and where the focus

is not on the fine-grained details of cache coherence.[1]

Ruby Memory: Ruby provides a more detailed and accurate simulation of the memory

hierarchy, including various cache coherence protocols like MESI and MOESI.[1][4][5] This

detail comes at the cost of higher memory consumption and slower simulation speeds.[1]

Ruby is essential for simulations of larger multi-core systems where accurate modeling of the

memory subsystem is critical.[1]

Q4: How can I reduce memory usage without
significantly impacting simulation accuracy?
Several techniques can help you balance memory usage and simulation accuracy:

Use KVM for Fast-Forwarding: For full-system simulations, the boot process and application

setup phases often do not require detailed simulation. You can use the KVM (Kernel-based
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Virtual Machine) CPU to execute these parts at near-native speed with a lower memory

footprint.[6][7] Once you reach the region of interest, you can switch to a more detailed CPU

model.[7][8]

Leverage Checkpointing: Checkpoints save the state of a simulation at a specific point in

time.[9] You can take a checkpoint after a less memory-intensive phase (like OS boot using

KVM) and then restore it with a more detailed, memory-heavy configuration for the region of

interest.[8][9] This avoids the cumulative memory growth of a single, long-running detailed

simulation.

Optimize Your Configuration: Carefully select the components of your simulated system. If

your research does not focus on a highly detailed cache hierarchy, a simpler configuration

might suffice, thereby reducing memory usage.

Compile gem5 with fewer threads: If you are running out of memory during the compilation of

gem5 itself, try compiling with fewer threads, as this will consume less memory.[10]

Troubleshooting Guide
Issue: My simulation crashes with an "out of memory"
error.
An "out of memory" error indicates that the GEM-5 process has requested more memory than

is available from the operating system.

Troubleshooting Steps:

Monitor System Memory: Use system monitoring tools (like top or htop on Linux) to observe

the memory usage of the GEM-5 process. This will confirm if the crash is indeed due to

excessive memory consumption.

Reduce Simulation Complexity:

Decrease the number of simulated cores.

Reduce the size of caches in your configuration.
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Switch to a less detailed CPU model for non-critical parts of the simulation (e.g., from

DerivO3CPU to TimingSimpleCPU).[3]

Employ KVM and Checkpointing: Use the experimental protocol outlined below to fast-

forward through initialization phases and only simulate the critical sections with high-detail

models.

Increase Available Memory: If possible, run the simulation on a machine with more physical

RAM.

Issue: Memory usage grows continuously throughout
the simulation.
Continuous memory growth can be a sign of a memory leak in the simulation script or the

GEM-5 source code, or it could be inherent to the workload being simulated.

Troubleshooting Steps:

Profile Memory Usage: Use memory profiling tools to identify which objects in the simulation

are consuming the most memory and how their allocation changes over time.

Analyze Workload Behavior: Some workloads naturally allocate and use more memory as

they progress. Analyze your application's memory behavior to determine if the growth is

expected.

Isolate the Cause: Try running a simpler workload with the same GEM-5 configuration. If the

memory growth persists, the issue is more likely in the configuration or GEM-5 itself. If the

growth is specific to your workload, focus on understanding the workload's memory patterns.

Engage the gem5 Community: If you suspect a bug in GEM-5, consider reporting it to the

gem5-users mailing list with a detailed description of the issue and a minimal test case to

reproduce it.

Quantitative Data Summary
Table 1: Comparison of GEM-5 CPU Models
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CPU Model Description
Typical Use
Case

Memory
Footprint

Simulation
Speed

AtomicSimpleCP

U

Simplest model

with atomic

memory

accesses and no

pipeline.[2][3]

Fast-forwarding,

boot-up.[3]
Lowest Fastest

TimingSimpleCP

U

Models memory

access timing but

has no pipeline.

[2][3]

When basic

memory timing is

needed without

CPU pipeline

details.

Low Fast

MinorCPU

An in-order CPU

model with a

fixed pipeline.[2]

Simulating in-

order

processors.

Moderate Moderate

DerivO3CPU

A detailed out-of-

order CPU

model.[2][3]

Detailed

microarchitectura

l studies of out-

of-order

processors.

High Slow

KVMCPU

Uses hardware

virtualization to

run guest code at

near-native

speed.[6]

Fast-forwarding

full-system

simulations.[6][7]

Low Very Fast

Experimental Protocols
Protocol 1: Using KVM and Checkpointing to Reduce
Memory Footprint
This protocol describes how to use a fast, low-memory KVM CPU for the boot and setup phase

of a full-system simulation, take a checkpoint, and then restore the simulation with a detailed,

high-memory CPU model for the region of interest.
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Methodology:

Initial Simulation with KVM:

Configure your GEM-5 full-system simulation to use the KVMCPU.[6] This requires a host

machine that supports KVM.

Include a run script in your simulated system that will trigger a checkpoint at the desired

point (e.g., after the application has been loaded). The m5 checkpoint command can be

used for this.[9]

Start the simulation. The system will boot and run the setup script much faster and with a

lower memory footprint than with a detailed CPU model.[7][8]

Taking a Checkpoint:

The simulation will create a checkpoint directory (e.g., cpt.TICKNUMBER) when the m5

checkpoint command is executed.[9] This directory contains the complete state of the

simulated system.

Restoring with a Detailed CPU:

Create a new GEM-5 configuration script. In this script:

Specify the detailed CPU model you want to use for your analysis (e.g., DerivO3CPU).

Use the --checkpoint-restore=N command-line option, where N is the checkpoint

number, to instruct GEM-5 to load the state from the previously created checkpoint.[9]

Ensure that the memory size and number of cores in the restoring configuration match

the one used for checkpointing.[8]

Run the new configuration. GEM-5 will load the checkpoint and continue the simulation

from that point using the detailed CPU model.

Visualizations
Logical Workflow for Memory Optimization
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Phase 1: Fast-Forwarding

Phase 2: State Capture

Phase 3: Detailed Simulation

Completion

Start Simulation

Use KVMCPU for OS Boot
 and Application Setup

Low Memory Usage

Take Checkpoint at
 Region of Interest (ROI)

Reached ROI

Restore from Checkpoint

Switch to Detailed CPU
 (e.g., O3CPU)

High Memory Usage
 High Accuracy

Simulate and Analyze ROI

End Simulation

Click to download full resolution via product page

Caption: Workflow for reducing memory by using KVM and checkpointing.
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Trade-offs in GEM-5 Simulation Modes

High
Accuracy

High
Speed

Low Memory
Footprint

O3CPU
Ruby

Closer to reality

TimingSimpleCPU
Classic

KVMCPU

Near nativeMinimal overhead
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Caption: Conceptual trade-offs between accuracy, speed, and memory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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